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Compound of Interest

Compound Name: Ophiobolin C

Cat. No.: B100131 Get Quote

Application Notes and Protocols: Ophiobolin C
For Researchers, Scientists, and Drug Development Professionals

Introduction
Ophiobolin C is a sesterterpenoid natural product derived from various fungal species,

including those of the genus Bipolaris and Aspergillus.[1][2][3] It has garnered significant

interest within the scientific community due to its diverse biological activities. Notably,

Ophiobolin C has been identified as an antagonist of the chemokine receptor CCR5,

interfering with its binding to the HIV-1 envelope protein gp120, a critical step in viral entry into

host cells.[1][4][5][6] Furthermore, it has demonstrated potent cytotoxic effects against various

cancer cell lines, including chronic lymphocytic leukemia.[1] These properties make

Ophiobolin C a valuable tool for research in virology, oncology, and cell biology.

This document provides detailed protocols for the preparation and storage of Ophiobolin C
stock solutions to ensure its stability and efficacy in experimental settings.
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Property Value Source(s)

Molecular Formula C₂₅H₃₈O₃ [1][4][5][7]

Molecular Weight 386.6 g/mol [1][3][4][7]

Appearance Solid [1]

Purity ≥85% to >98% (lot-dependent) [1][5][8]

Solubility

Soluble in Dimethylformamide

(DMF), Dimethyl sulfoxide

(DMSO), Ethanol, and

Methanol. Poor water solubility.

[1][4][5][6][7][9]

Storage (Solid) -20°C [1][4][5][7]

Stability (Solid) ≥ 4 years at -20°C [1]

Storage (Stock Solution)

-20°C for up to 1 month; -80°C

for up to 6 months to 1 year.

Aliquoting is recommended to

avoid repeated freeze-thaw

cycles.

[9][10]

Experimental Protocols
Preparation of Ophiobolin C Stock Solution (10 mM in
DMSO)
Materials:

Ophiobolin C (solid)

Anhydrous Dimethyl sulfoxide (DMSO)

Sterile microcentrifuge tubes or cryovials

Calibrated micropipettes and sterile tips

Vortex mixer
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Optional: Water bath or sonicator

Procedure:

Pre-weighing and Calculation:

Ophiobolin C is typically supplied in pre-weighed vials. Note the exact mass provided by

the manufacturer.

Calculate the volume of DMSO required to achieve the desired stock concentration (e.g.,

10 mM).

Formula: Volume (L) = Mass (g) / (Molar Mass ( g/mol ) x Desired Concentration

(mol/L))

Example for 1 mg of Ophiobolin C (MW = 386.6 g/mol ) to make a 10 mM stock:

Volume (L) = 0.001 g / (386.6 g/mol * 0.010 mol/L) = 0.0002587 L = 258.7 µL

Therefore, dissolve 1 mg of Ophiobolin C in 258.7 µL of DMSO to get a 10 mM stock

solution.

Dissolution:

Allow the vial of Ophiobolin C to equilibrate to room temperature before opening to

prevent condensation.

Using a calibrated micropipette, add the calculated volume of anhydrous DMSO to the vial

containing the solid Ophiobolin C.

Cap the vial securely and vortex thoroughly until the solid is completely dissolved.

Visually inspect the solution to ensure there are no visible particulates.

If dissolution is slow, gentle warming in a 37°C water bath or brief sonication can be used

to aid solubility.[9][10]

Aliquoting and Storage:

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 8 Tech Support

https://www.benchchem.com/product/b100131?utm_src=pdf-body
https://www.benchchem.com/product/b100131?utm_src=pdf-body
https://www.benchchem.com/product/b100131?utm_src=pdf-body
https://www.benchchem.com/product/b100131?utm_src=pdf-body
https://www.benchchem.com/product/b100131?utm_src=pdf-body
https://www.glpbio.com/ophiobolin-c.html
https://www.targetmol.com/compound/ophiobolin%20c
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b100131?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


To avoid repeated freeze-thaw cycles which can degrade the compound, it is crucial to

aliquot the stock solution into smaller, single-use volumes (e.g., 10-20 µL) in sterile

microcentrifuge tubes or cryovials.

Clearly label each aliquot with the compound name, concentration, solvent, and date of

preparation.

For short-term storage (up to 1 month), store the aliquots at -20°C.[9]

For long-term storage (up to 1 year), store the aliquots at -80°C.[10]

Working Solution Preparation:

When preparing a working solution for cell-based assays, it is recommended to perform a

serial dilution. For instance, dilute the 10 mM DMSO stock solution with more DMSO before

making the final dilution in aqueous buffer or cell culture medium to prevent precipitation.[10]

Pre-warming both the stock solution aliquot and the culture medium to 37°C before the final

dilution can also help to avoid precipitation.[10]

Visualizations
Signaling Pathway and Experimental Workflow

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 8 Tech Support

https://www.glpbio.com/ophiobolin-c.html
https://www.targetmol.com/compound/ophiobolin%20c
https://www.targetmol.com/compound/ophiobolin%20c
https://www.targetmol.com/compound/ophiobolin%20c
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b100131?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Ophiobolin C Mechanism of Action
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Caption: Mechanism of Ophiobolin C as a CCR5 antagonist in HIV-1 entry.
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Ophiobolin C Stock Solution Workflow
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Caption: Workflow for preparing and storing Ophiobolin C stock solution.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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